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Compound of Interest

Compound Name: DL-TBOA

Cat. No.: B607146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using DL-Threo-β-

benzyloxyaspartate (DL-TBOA), a potent and selective inhibitor of Excitatory Amino Acid

Transporters (EAATs), for the investigation of synaptic plasticity. DL-TBOA serves as a critical

tool to elucidate the role of glutamate clearance in synaptic transmission and plasticity

phenomena such as Long-Term Potentiation (LTP) and Long-Term Depression (LTD).

Introduction to DL-TBOA
DL-TBOA is a competitive, non-transportable blocker of EAATs, making it an invaluable tool for

studying the consequences of reduced glutamate uptake.[1] Unlike some other inhibitors, DL-
TBOA does not act as a partial agonist at glutamate receptors, ensuring that observed effects

are directly attributable to the inhibition of glutamate transport.[1] Its high selectivity for EAATs

over ionotropic and metabotropic glutamate receptors further enhances its utility in

neuroscience research.[2][3] By blocking the reuptake of glutamate from the synaptic cleft, DL-
TBOA allows for the controlled manipulation of extracellular glutamate levels, enabling detailed

investigation into the mechanisms underlying synaptic plasticity.

Mechanism of Action
DL-TBOA competitively inhibits glutamate uptake by various EAAT subtypes. This blockade

leads to an accumulation of glutamate in the extracellular space, thereby prolonging the
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activation of postsynaptic glutamate receptors. This modulation of glutamate dynamics can

significantly impact the induction and maintenance of synaptic plasticity.
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Prepare Acute Hippocampal Slices

Slice Recovery (≥1 hr)

Transfer to Recording Chamber

Establish Baseline fEPSP Recording (20 min)

Bath Apply DL-TBOA (e.g., 15 µM)

Induce LTP (e.g., TBS)

Record Post-Induction fEPSPs (≥60 min)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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